Cas no 2375274-51-2 (Benzeneacetic acid, α-(aminomethyl)-2,5-difluoro-, hydrochloride (1:1))

• Product Name: Benzeneacetic acid, α-(aminomethyl)-2,5-difluoro-, hydrochloride (1:1)
• CAS No: 2375274-51-2
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• CID: 5414267
• PubChem ID: 145867481
• Update Time: 2025-06-14

Benzeneacetic acid, α-(aminomethyl)-2,5-difluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• EN300-7438236
• 2375274-51-2
• 3-amino-2-(2,5-difluorophenyl)propanoic acid hydrochloride
• 3-Amino-2-(2,5-difluorophenyl)propanoic acid;hydrochloride
• Z3814757614
• Benzeneacetic acid, α-(aminomethyl)-2,5-difluoro-, hydrochloride (1:1)

• Inchi： 1S/C9H9F2NO2.ClH/c10-5-1-2-8(11)6(3-5)7(4-12)9(13)14;/h1-3,7H,4,12H2,(H,13,14);1H
• InChI Key： QBBJUYAUAWZLMZ-UHFFFAOYSA-N
• SMILES： C1(C(CN)C(O)=O)=CC(F)=CC=C1F.[H]Cl

Computed Properties

• Exact Mass: 237.0368126g/mol
• Monoisotopic Mass: 237.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on Benzeneacetic acid, α-(aminomethyl)-2,5-difluoro-, hydrochloride (1:1)

Comprehensive Overview of Benzeneacetic acid, α-(aminomethyl)-2,5-difluoro-, hydrochloride (1:1) (CAS No. 2375274-51-2)

The compound Benzeneacetic acid, α-(aminomethyl)-2,5-difluoro-, hydrochloride (1:1), identified by its CAS No. 2375274-51-2, is a specialized chemical entity with significant relevance in pharmaceutical and biochemical research. This hydrochloride salt form of a difluorinated benzeneacetic acid derivative has garnered attention due to its unique structural features and potential applications in drug discovery. The presence of both aminomethyl and difluoro substituents on the aromatic ring makes it a valuable intermediate for synthesizing targeted molecules.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. Researchers are particularly interested in CAS No. 2375274-51-2 as a building block for designing novel therapeutics, especially in the fields of central nervous system (CNS) disorders and enzyme inhibition. Its structural motif aligns with current trends in precision medicine, where tailored molecular designs are critical for addressing complex diseases.

The synthesis and characterization of Benzeneacetic acid, α-(aminomethyl)-2,5-difluoro-, hydrochloride (1:1) involve advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, which are essential for reproducible research outcomes. The compound's solubility profile and stability under physiological conditions are also key factors under investigation, as they influence its applicability in in vitro and in vivo studies.

From an industrial perspective, CAS No. 2375274-51-2 is part of a growing market for fine chemicals and pharmaceutical intermediates. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios to meet the needs of academic and commercial labs. Its versatility in cross-coupling reactions and peptide modifications further expands its utility.

Environmental and safety considerations are paramount when handling Benzeneacetic acid derivatives. While this compound is not classified as hazardous under standard regulations, proper laboratory practices and waste disposal protocols must be followed. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) to ensure safe usage.

In summary, Benzeneacetic acid, α-(aminomethyl)-2,5-difluoro-, hydrochloride (1:1) (CAS No. 2375274-51-2) represents a promising candidate for advancing drug development and biochemical research. Its unique properties align with contemporary scientific priorities, including sustainable chemistry and targeted therapy. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutic innovations.